3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H14N2O3S/c1-11-5-7-13(8-6-11)17-15(19)10-22-16(17)12-3-2-4-14(9-12)18(20)21/h2-9,16H,10H2,1H3
• InChI Key: QMLFQXOVHUKFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(SCC2=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one, also known as MNZ, is a synthetic compound that has shown potential in various scientific research applications. MNZ belongs to the thiazolidinone family of compounds and has a unique chemical structure that makes it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is not well understood, but it is thought to involve the inhibition of various enzymes and pathways involved in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of inflammation. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has some limitations, including its relatively low potency compared to other compounds.

Future Directions

There are several future directions for the investigation of 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one, including the development of more potent analogs, the investigation of its potential in the treatment of other diseases, and the elucidation of its mechanism of action. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one also has potential as a lead compound for the development of new drugs.

Synthesis Methods

3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one can be synthesized using various methods, including the reaction of 4-methylbenzaldehyde and 3-nitrobenzaldehyde with thiosemicarbazide in the presence of acetic acid. Other methods include the reaction of 4-methylbenzaldehyde and 3-nitrobenzaldehyde with thiosemicarbazone in the presence of sulfuric acid.

Scientific Research Applications

3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has shown potential in various scientific research applications, including anti-inflammatory, anti-cancer, and anti-tumor activities. 3-(4-methylphenyl)-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has also been investigated for its potential in the treatment of Alzheimer's disease and Parkinson's disease.